1-Benzyl-3-bromopiperidine

• IUPAC Name: 1-benzyl-3-bromopiperidine
• InChI: InChI=1S/C12H16BrN/c13-12-7-4-8-14(10-12)9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2
• InChI Key: HZMKHYIGONDYCG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2)Br
• Molecular Formula: C12H16BrN
• Molecular Weight: 254.17 g/mol

Description

1-Benzyl-3-bromopiperidine is a useful research compound. Its molecular formula is C12H16BrN and its molecular weight is 254.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Alpha-pyridylation of chiral amines : 1-Benzyl-3-bromopiperidine is used in the synthesis of chiral amines via urea coupling, lithiation, and rearrangement. This process is significant for generating quaternary stereogenic centers with high enantioselectivity (Clayden & Hennecke, 2008).

• Antibacterial applications : Derivatives of 1-Benzyl-3-bromopiperidine have been synthesized and evaluated for their antibacterial properties. Such derivatives exhibit valuable biological activities, underscoring the compound's potential in medicinal chemistry (Aziz‐ur‐Rehman et al., 2017).

• Synthesis of 4-arylpiperidines : This compound is used in the preparation of 3,4-unsaturated 4-arylpiperidines through palladium-catalyzed cross-coupling reactions, which are significant in synthesizing various organic molecules (Morrill & Mani, 2007).

• Synthesis of 3-aminopiperidine : 1-Benzyl-3-bromopiperidine is also involved in the preparation of 3-aminopiperidines, highlighting its utility in synthesizing nitrogen-containing heterocycles, which are important in drug development (Jean et al., 2001).

• Bromocyclization of olefinic amides : It plays a role in the catalytic enantioselective bromocyclization of olefinic amides, leading to enantioenriched 2-substituted 3-bromopiperidines. This is crucial for synthesizing compounds like dopaminergic drugs (Zhou et al., 2013).

• Sigma-receptor ligands : Novel spiropiperidines, synthesized using 1-Benzyl-3-bromopiperidine, have been shown to be potent and selective sigma-receptor ligands, indicating potential applications in neurological research and therapy (Maier & Wünsch, 2002).

• Selective protein labeling : 1-Benzyl-3-bromopiperidine derivatives have been utilized in selective modification of methionine residues in proteins, a technique valuable in protein chemistry and molecular biology (Lang et al., 2006).

• Enantioselective synthesis of piperidines : The compound is used in the enantioselective synthesis of piperidines, showcasing its importance in creating chiral molecules for pharmaceutical applications (Wang et al., 2018).

• Synthesis of 1,4-benzodiazepine derivatives : A method involving 1-Benzyl-3-bromopiperidine has been developed for synthesizing 1,4-benzodiazepine derivatives, which are important in the development of anxiolytic and sedative drugs (Wang et al., 2008).